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Performance Showdown: Platinum vs. Peroxide
Cured Silicone Elastomers

A Comparative Guide for Researchers and Drug Development Professionals

The selection of a silicone elastomer for research, medical, and pharmaceutical applications is
a critical decision, with the curing chemistry—specifically the crosslinking agent—playing a
pivotal role in the final performance characteristics of the material. The two most prevalent
curing systems are platinum-catalyzed (addition cure) and peroxide-initiated (free-radical cure).
This guide provides an objective comparison of the performance of silicone elastomers made
with these different crosslinkers, supported by experimental data and detailed testing
methodologies, to aid in the selection of the optimal material for your specific application.

Key Performance Metrics: A Tabular Comparison

The choice between platinum-cured and peroxide-cured silicone elastomers often involves a
trade-off between purity, mechanical properties, and cost. Platinum-cured silicones are
renowned for their high purity and excellent mechanical properties, making them a preferred
choice for sensitive applications.[1][2][3] In contrast, peroxide-cured silicones offer a cost-
effective solution with robust performance, particularly in industrial settings where high purity is
less critical.[3][4]
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Performance Metric

Platinum-Cured
Silicone Elastomer

Peroxide-Cured
. Test Standard
Silicone Elastomer

High purity with no
byproducts, making it

Contains byproducts

such as volatile

Purity & ideal for medical, organic acids that may 1SO 10993, USP
Biocompatibility pharmaceutical, and leach out, limiting its Class VI
food-grade use in high-purity
applications.[1][2][3] applications.[5][6]
Generally higher, )
) ) Good, but typically
_ offering superior _
Tensile Strength N lower than platinum- ASTM D412
durability under
) cured counterparts.[6]
tension.[6][7][8][9]
Higher elongation,
o Good, but generally
) indicating greater ]
Elongation at Break o lower than platinum- ASTM D412
flexibility and -
o cured silicones.[6]
elasticity.[6][8]
Typically higher,
providing better Generally lower than
Tear Strength resistance to tearing platinum-cured ASTM D624
and propagation of elastomers.[5]
cuts.[5][8]
Good resistance to Often exhibits superior
permanent compression set
Compression Set deformation after properties, especially ASTM D395
prolonged at elevated
compression. temperatures.[7][10]
Wide range of Wide range of
Hardness (Durometer) ASTM D2240

hardnesses available.

hardnesses available.

Clarity

Excellent optical
clarity and

transparency.[5]

Can be hazy or
translucent and may Visual Inspection

yellow over time.[5]

Curing Byproducts

No byproducts,

resulting in a cleaner

Produces byproducts N/A

that may require post-
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material.[1][9] curing to remove.[5][6]

Higher material and More cost-effective.[3]
Cost ] N/A
processing costs.[6][8] [6]

Experimental Protocols

Accurate and reproducible data are paramount in material science. The following are detailed
methodologies for the key experiments cited in the comparison table, based on internationally
recognized ASTM standards.

ASTM D412: Tensile Properties of Vulcanized Rubber
and Thermoplastic Elastomers

This test method is used to determine the tensile strength and elongation at break of silicone
elastomers.[11][12][13][14][15]

e Specimen Preparation: Dumbbell-shaped ("dogbone™) specimens are die-cut from a flat
sheet of the cured silicone elastomer.[11] The thickness of the narrow section of the
specimen is measured at three points, and the median value is used for cross-sectional area

calculation.[11]
o Test Procedure:
o The specimen is clamped into the grips of a universal testing machine (tensile tester).

o The grips are separated at a constant rate of speed, typically 500 mm/min, until the
specimen ruptures.[11][13]

o The force required to stretch the specimen and the elongation at the point of rupture are
continuously recorded.

e Calculations:

o Tensile Strength: The maximum force recorded during the test divided by the original

cross-sectional area of the specimen.
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o Elongation at Break: The increase in length of the specimen at the point of rupture,
expressed as a percentage of the original length.

ASTM D395: Compression Set of Rubber

This test method measures the ability of a silicone elastomer to retain its elastic properties after
prolonged compression.[16][17][18][19] A lower compression set value indicates better material
resilience.[20]

e Specimen Preparation: Cylindrical discs of a specified diameter and thickness are used.
o Test Procedure (Method B - Constant Deflection):
o The initial thickness of the specimen is measured.

o The specimen is placed in a compression device between two parallel plates and
compressed to a specified percentage of its original thickness (commonly 25%).[18]

o The compressed specimen is then placed in an oven at a specified temperature for a set
duration (e.g., 22 hours at 177°C).[10]

o After the specified time, the specimen is removed from the device and allowed to recover
at room temperature for 30 minutes.[17][18]

o The final thickness of the specimen is measured.
o Calculation:

o Compression Set (%) = [(Initial Thickness - Final Thickness) / (Initial Thickness - Spacer
Bar Thickness)] x 100[20]

ASTM D624: Tear Strength of Conventional Vulcanized
Rubber and Thermoplastic Elastomers

This test method is used to determine the resistance of a silicone elastomer to tearing.[21][22]
[23][24]
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e Specimen Preparation: Specimens are die-cut into specific shapes, with Type C (right-
angled) being common.[22][24]

e Test Procedure:
o The thickness of the specimen is measured.
o The specimen is placed in the grips of a universal testing machine.

o The grips are separated at a constant rate of speed (e.g., 500 mm/min) until the specimen
is completely torn.

e Calculation:

o Tear Strength: The maximum force recorded during the test divided by the thickness of the
specimen.

ASTM D2240: Durometer Hardness of Rubber

This test method measures the indentation hardness of silicone elastomers.[25][26][27][28][29]

e Specimen Preparation: The test specimen should have a minimum thickness of 6 mm.
Thinner specimens can be stacked to achieve the required thickness.[27]

e Test Procedure:

o The durometer, a handheld or stand-mounted instrument with a specific indenter shape
(e.g., Shore A for softer elastomers), is pressed firmly against the surface of the specimen.
[26][27]

o The hardness reading is taken immediately after the indenter makes full contact with the
specimen.

e Reporting: The hardness is reported on a scale of 0 to 100, with higher numbers indicating
greater hardness.

Visualization of the Selection Process
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The following diagram illustrates a logical workflow for selecting the appropriate silicone

elastomer crosslinker based on key application requirements.
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Caption: Decision workflow for silicone elastomer crosslinker selection.

Conclusion

The selection between platinum-cured and peroxide-cured silicone elastomers is a multi-
faceted decision that hinges on the specific demands of the application. For applications in the
pharmaceutical and medical device industries, where purity, biocompatibility, and minimal

extractables are non-negotiable, platinum-cured silicones are often the superior choice.[1][2]

However, for less critical applications where cost is a primary driver and exceptional
compression set at high temperatures is required, peroxide-cured silicones present a viable
and economical alternative.[4][7] A thorough understanding of the performance trade-offs,
substantiated by standardized testing, is essential for making an informed material selection

that ensures both product efficacy and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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